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Compound of Interest

Compound Name: CY5.5-COOH chloride

Cat. No.: B15622471

An In-depth Technical Guide to CY5.5-COOH Chloride

For researchers, scientists, and drug development professionals, this guide provides a
comprehensive overview of CY5.5-COOH chloride, a near-infrared (NIR) fluorescent dye. This
document detalils its physicochemical properties, and applications, and provides an example of
a typical experimental workflow.

Core Properties of CY5.5-COOH Chloride

CY5.5-COOH chloride is a cyanine dye characterized by its carboxylic acid group, which can
be used for conjugation to biomolecules, and its chloride salt form. It is a valuable tool in
various bioimaging and diagnostic applications due to its excellent spectral properties in the
NIR spectrum, which minimizes background fluorescence from biological tissues.

Data Presentation: Physicochemical Properties
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Property Value Source

CY5.5-COOH chloride

Chemical Name (Cyanine 5.5 carboxylic acid [1112]
chloride)

CAS Number 2410537-32-3 [1][2]

Molecular Formula Ca0H43CIN202 [31[4]

Molecular Weight ~619.2 g/mol [31[5]

Excitation Maximum ~673 nm [4][6]

Emission Maximum ~707-710 nm [1112114]

Soluble in organic solvents like
Solubility DMSO and DMF; limited
agueous solubility.[4][5]

Note: Variations in reported molecular weights and CAS numbers may exist across different
suppliers and for different salt forms or isomers.

Applications in Research and Development
CY5.5-COOH chloride's properties make it suitable for a range of applications:

e Bioimaging: Its NIR fluorescence allows for deep-tissue imaging with reduced scattering and
absorption from endogenous molecules.[1][2][7]

» Disease Diagnosis: The dye can be conjugated to targeting moieties (e.g., antibodies,
peptides) to specifically label and visualize diseased tissues, such as tumors.

o Microplastic Toxicity Studies: It has been used to label microplastics to track their
biodistribution and assess their toxicity in biological systems.[1]

Experimental Protocols: A General Workflow for
Bioconjugation
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The carboxylic acid group of CY5.5-COOH allows for its covalent linkage to primary amines on
biomolecules like proteins or antibodies. This is typically achieved through carbodiimide
chemistry.

Materials:
e CY5.5-COOH chloride
e N-hydroxysuccinimide (NHS)
o 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)
o Biomolecule of interest (e.g., antibody) in a suitable buffer (e.g., PBS, pH 7.4)
e Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)
 Purification column (e.g., size-exclusion chromatography)
Methodology:
 Activation of CY5.5-COOH:
o Dissolve CY5.5-COOH chloride in a small amount of anhydrous DMF or DMSO.
o Add a molar excess of EDC and NHS to the CY5.5-COOH solution.

o Incubate the reaction mixture for 15-30 minutes at room temperature to form the NHS-
ester.

o Conjugation to Biomolecule:
o Add the activated CY5.5-NHS ester solution to the biomolecule solution.
o The molar ratio of dye to biomolecule should be optimized for the specific application.

o Allow the reaction to proceed for 1-2 hours at room temperature or overnight at 4°C, with
gentle stirring.

 Purification of the Conjugate:
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o Remove unconjugated dye and byproducts by passing the reaction mixture through a size-
exclusion chromatography column.

o Collect the fractions containing the labeled biomolecule.

e Characterization:

o Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at
the dye's maximum absorbance wavelength (~675 nm) and the protein's absorbance
wavelength (280 nm).

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the bioconjugation process.
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Caption: Workflow for the conjugation of CY5.5-COOH to a biomolecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CY5.5-COOH chloride CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15622471#cy5-5-cooh-chloride-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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